Cas no 2172264-43-4 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid)

• Product Name: 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid
• CAS No: 2172264-43-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6326632
• PubChem ID: 165582225
• Update Time: 2025-05-30

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid
• EN300-1575264
• 4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-3-methoxybutanoic acid
• 2172264-43-4

• Inchi： 1S/C27H32N2O6/c1-34-19(13-26(31)32)15-28-25(30)12-17-10-18(11-17)14-29-27(33)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BHKDSMIIMDUSHI-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)NCC(CC(=O)O)OC

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid

Research Brief on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid (CAS: 2172264-43-4)

The compound 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid (CAS: 2172264-43-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) moieties, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.

One of the key areas of research involving this compound is its role in the synthesis of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for its ability to protect amino groups during the elongation of peptide chains. The presence of the cyclobutyl ring in the structure of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid introduces conformational constraints that can enhance the stability and bioavailability of the resulting peptides. Recent studies have demonstrated its utility in the development of cyclic peptides with improved pharmacokinetic properties.

In addition to its applications in peptide synthesis, this compound has been investigated for its potential as a protease inhibitor. Proteases play a crucial role in numerous physiological and pathological processes, making them attractive targets for drug development. Preliminary in vitro studies have shown that derivatives of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid exhibit inhibitory activity against specific proteases, suggesting its potential as a scaffold for designing novel protease inhibitors.

Another promising avenue of research involves the use of this compound in the development of targeted drug delivery systems. The Fmoc group can be leveraged to conjugate therapeutic agents to carrier molecules, enabling site-specific delivery. Recent advancements in nanotechnology have explored the incorporation of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid into nanoparticle formulations, enhancing the stability and targeting efficiency of drug-loaded nanoparticles.

Despite these promising findings, challenges remain in the optimization of the compound's synthetic routes and its scalability for industrial applications. Researchers are actively working on improving the yield and purity of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid through innovative synthetic strategies, such as flow chemistry and biocatalysis. These efforts aim to facilitate its broader adoption in pharmaceutical development.

In conclusion, 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-3-methoxybutanoic acid (CAS: 2172264-43-4) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its applications in peptide synthesis, protease inhibition, and drug delivery highlight its potential to contribute to the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in the pharmaceutical industry.